Cas no 88976-51-6 (Benzoic acid, 4-(5-ethyl-1,3-dioxan-2-yl)-)

• Product Name: Benzoic acid, 4-(5-ethyl-1,3-dioxan-2-yl)-
• CAS No: 88976-51-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 617335
• PubChem ID: 20475502
• Update Time: 2025-04-19

Benzoic acid, 4-(5-ethyl-1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(5-ethyl-1,3-dioxan-2-yl)-
• 4-(5-ethyl-1,3-dioxan-2-yl)benzoic acid
• SCHEMBL11043368
• 88976-51-6
• DTXSID80607713

• Inchi： 1S/C13H16O4/c1-2-9-7-16-13(17-8-9)11-5-3-10(4-6-11)12(14)15/h3-6,9,13H,2,7-8H2,1H3,(H,14,15)
• InChI Key： IZXJWIKDLFICHU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=CC=2)OCC(CC)C1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų